![molecular formula C23H23F3N2O4 B6349839 8-Benzyl-4-[2-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid CAS No. 1326810-42-7](/img/structure/B6349839.png)
8-Benzyl-4-[2-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Antifungal Activity
Salicylanilide esters with 4-(trifluoromethyl)benzoic acid, which is a component of the compound , have been synthesized and evaluated as potential antifungal agents . This suggests that our compound could potentially have similar applications in the field of antifungal research.
Antibacterial Properties
N2-substituted derivatives of 4-(trifluoromethyl)benzohydrazide, a related compound, have been reported as effective antibacterial molecules against both Mycobacterium tuberculosis and nontuberculous mycobacteria . This suggests that our compound could potentially be used in antibacterial research.
Anticonvulsant Applications
The same N2-substituted derivatives mentioned above have also been reported as anticonvulsants . This suggests that our compound could potentially be used in the development of new anticonvulsant drugs.
Cytostatic/Antiproliferative and Cytotoxic Applications
These N2-substituted derivatives have also been reported to have cytostatic/antiproliferative and cytotoxic effects . This suggests that our compound could potentially be used in cancer research, specifically in the development of new chemotherapy drugs.
Metal-Chelating Applications
The N2-substituted derivatives have also been reported to have metal-chelating properties . This suggests that our compound could potentially be used in research involving the chelation of metals.
Anti-Inflammatory Applications
Finally, these N2-substituted derivatives have been reported to have anti-inflammatory properties . This suggests that our compound could potentially be used in the development of new anti-inflammatory drugs.
properties
IUPAC Name |
8-benzyl-4-[2-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23F3N2O4/c24-23(25,26)18-9-5-4-8-17(18)20(29)28-19(21(30)31)15-32-22(28)10-12-27(13-11-22)14-16-6-2-1-3-7-16/h1-9,19H,10-15H2,(H,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATZVWYFUYGOVHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12N(C(CO2)C(=O)O)C(=O)C3=CC=CC=C3C(F)(F)F)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23F3N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Benzyl-4-[2-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.